Cas no 98704-00-8 (2-Phenyl-1,3-propanediol-d4)

2-Phenyl-1,3-propanediol-d4 structure
2-Phenyl-1,3-propanediol-d4 structure
Product Name:2-Phenyl-1,3-propanediol-d4
CAS No:98704-00-8
MF:C9H12O2
MW:156.215029716492
CID:1002621
PubChem ID:12335567
Update Time:2025-04-20

2-Phenyl-1,3-propanediol-d4 Chemical and Physical Properties

Names and Identifiers

    • 2-Phenyl-1,3-propanediol-d4
    • 1,1,3,3-tetradeuterio-2-phenylpropane-1,3-diol
    • 2-Phenyl-1,3-propane
    • 2-Phenyl-1,3-propane-1,1,3,3-d4-diol
    • 2-phenylpropane-1,3-diol-1,1,3,3-d4
    • 2-Phenyl(1,1,3,3-~2~H_4_)propane-1,3-diol
    • AKOS030255225
    • SCHEMBL6136888
    • 98704-00-8
    • DTXSID50491247
    • Inchi: 1S/C9H12O2/c10-6-9(7-11)8-4-2-1-3-5-8/h1-5,9-11H,6-7H2/i6D2,7D2
    • InChI Key: BPBDZXFJDMJLIB-KXGHAPEVSA-N
    • SMILES: OC([2H])([2H])C(C([2H])([2H])O)C1C=CC=CC=1

Computed Properties

  • Exact Mass: 156.10900
  • Monoisotopic Mass: 156.108836605g/mol
  • Isotope Atom Count: 4
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 3
  • Complexity: 93.7
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.6
  • Topological Polar Surface Area: 40.5Ų

Experimental Properties

  • PSA: 40.46000
  • LogP: 0.75480

2-Phenyl-1,3-propanediol-d4 Pricemore >>

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